Cas no 167568-53-8 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-5-methoxy-8,8-dimethyl-, (2S)- (9CI))

• Product Name: 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-5-methoxy-8,8-dimethyl-, (2S)- (9CI)
• CAS No: 167568-53-8
• MF: C₂₃H₂₄O₆
• MW: 396.433933283359
• CID: 167703
• Update Time: 2024-03-01

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-5-methoxy-8,8-dimethyl-, (2S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(3,4-dimethoxyphenyl)-2,3-dihydro-5-methoxy-8,8-dimethyl-, (2S)- (9CI)
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2-(3,4-dimethoxyphenyl)-2,3-dihydro-5-methoxy-8,8-dimethyl-, (S)-
• GlyflavanoneB
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2-(3,4-dimethoxyphenyl)-2,3-dihydro-5-methoxy-8,8-dimethyl-, (2S)- (9CI)
• (2S)-5,3',4'-Trimethyoxy-6'',6''-dimethylpyrano[2'',3'':7,8]flavanone

• Inchi： 1S/C23H24O6/c1-23(2)9-8-14-18(29-23)12-20(27-5)21-15(24)11-17(28-22(14)21)13-6-7-16(25-3)19(10-13)26-4/h6-10,12,17H,11H2,1-5H3/t17-/m0/s1
• InChI Key： PSOXBXMOSKWAMU-KRWDZBQOSA-N
• SMILES： C12=CC(OC)=C3C(=O)C[C@@H](C4=CC=C(OC)C(OC)=C4)OC3=C1C=CC(C)(C)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• XLogP3: 2.569

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids